Cas no 1803777-80-1 (Ethyl 2-cyano-4-iodo-5-(trifluoromethylthio)phenylacetate)

• Product Name: Ethyl 2-cyano-4-iodo-5-(trifluoromethylthio)phenylacetate
• CAS No: 1803777-80-1
• MF: C₁₂H₉F₃INO₂S
• MW: 415.170044660568
• CID: 4945012
• Update Time: 2025-05-24

Ethyl 2-cyano-4-iodo-5-(trifluoromethylthio)phenylacetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-cyano-4-iodo-5-(trifluoromethylthio)phenylacetate

• Inchi： 1S/C12H9F3INO2S/c1-2-19-11(18)5-7-4-10(20-12(13,14)15)9(16)3-8(7)6-17/h3-4H,2,5H2,1H3
• InChI Key： XFMMFWGWIRWOKN-UHFFFAOYSA-N
• SMILES： IC1C=C(C#N)C(=CC=1SC(F)(F)F)CC(=O)OCC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 396
• XLogP3: 4.2
• Topological Polar Surface Area: 75.4

Additional information on Ethyl 2-cyano-4-iodo-5-(trifluoromethylthio)phenylacetate

Ethyl 2-cyano-4-iodo-5-(trifluoromethylthio)phenylacetate (CAS No. 1803777-80-1): An Overview of a Versatile Compound in Modern Chemical and Pharmaceutical Research

Ethyl 2-cyano-4-iodo-5-(trifluoromethylthio)phenylacetate (CAS No. 1803777-80-1) is a sophisticated organic compound that has garnered significant attention in the fields of chemical and pharmaceutical research due to its unique structural features and potential applications. This compound is characterized by its cyano group, iodo substituent, and trifluoromethylthio functional group, which collectively endow it with a range of interesting properties and reactivity profiles.

The cyano group in Ethyl 2-cyano-4-iodo-5-(trifluoromethylthio)phenylacetate is a key feature that contributes to its chemical versatility. Cyano groups are known for their high reactivity and ability to participate in various chemical transformations, such as nucleophilic addition, reduction, and substitution reactions. This makes the compound a valuable intermediate in the synthesis of more complex molecules, including pharmaceuticals and agrochemicals.

The presence of the iodo substituent further enhances the reactivity of the compound. Iodine is a relatively large and electron-withdrawing halogen, which can influence the electronic properties of the molecule and facilitate certain types of chemical reactions. For instance, the iodo group can be readily displaced in nucleophilic substitution reactions, making it an excellent leaving group. This property is particularly useful in synthetic routes where controlled functional group transformations are required.

The trifluoromethylthio functional group is another defining characteristic of Ethyl 2-cyano-4-iodo-5-(trifluoromethylthio)phenylacetate. The trifluoromethyl group (CF₃) is known for its strong electron-withdrawing effect and high lipophilicity, which can significantly impact the biological activity and pharmacokinetic properties of molecules containing this group. The thioether linkage (S-) adds an additional layer of complexity, as it can participate in various sulfur-based reactions and interactions.

In recent years, there has been growing interest in the use of compounds like Ethyl 2-cyano-4-iodo-5-(trifluoromethylthio)phenylacetate as building blocks for the development of novel drugs. The combination of the cyano, iodo, and trifluoromethylthio groups provides a unique platform for exploring new therapeutic targets and mechanisms. For example, studies have shown that compounds with similar structural features exhibit promising antitumor activity by targeting specific enzymes or receptors involved in cancer progression.

One notable application of Ethyl 2-cyano-4-iodo-5-(trifluoromethylthio)phenylacetate is in the field of medicinal chemistry, where it serves as a key intermediate in the synthesis of small molecules with potential therapeutic applications. The compound's ability to undergo selective functional group manipulations allows chemists to fine-tune its properties to meet specific biological requirements. This flexibility is crucial for optimizing drug candidates during the early stages of drug discovery.

Beyond its role as a synthetic intermediate, Ethyl 2-cyano-4-iodo-5-(trifluoromethylthio)phenylacetate has also been explored for its potential as a probe molecule in biochemical assays. The presence of the cyano and trifluoromethylthio groups can be leveraged to design molecules that selectively bind to specific protein targets or cellular components. Such probes are invaluable tools for understanding complex biological processes and identifying new drug targets.

In addition to its applications in drug discovery, Ethyl 2-cyano-4-iodo-5-(trifluoromethylthio)phenylacetate has also found use in materials science. The combination of its functional groups can be exploited to create materials with unique electronic or optical properties. For instance, compounds with similar structures have been used to develop new types of organic semiconductors or luminescent materials for advanced technological applications.

The synthesis of Ethyl 2-cyano-4-iodo-5-(trifluoromethylthio)phenylacetate typically involves a series of well-defined steps that capitalize on the reactivity of each functional group. Common synthetic routes include nucleophilic substitution reactions to introduce the iodo substituent, followed by selective functionalization to incorporate the cyano and trifluoromethylthio groups. These synthetic strategies are often optimized to achieve high yields and purity, ensuring that the final product meets stringent quality standards required for both research and industrial applications.

In conclusion, Ethyl 2-cyano-4-iodo-5-(trifluoromethylthio)phenylacetate (CAS No. 1803777-80-1) is a versatile compound with significant potential across multiple scientific disciplines. Its unique combination of functional groups makes it an attractive candidate for various applications, from drug discovery to materials science. As research continues to uncover new possibilities for this compound, it is likely to play an increasingly important role in advancing our understanding and capabilities in these fields.